3-Isoxazolecarboxylicacid,5-(cyanomethyl)-4,5-dihydro-,methylester(9CI)

• CAS RN: 172911-99-8
• Molecular Formula: C7H8N2O3
• Molecular Weight: 168.15 g/mol
• IUPAC Name: methyl 5-(cyanomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C7H8N2O3/c1-11-7(10)6-4-5(2-3-8)12-9-6/h5H,2,4H2,1H3
• InChI Key: SFMOUGKBPMTMAW-UHFFFAOYSA-N
• SMILES: COC(=O)C1=NOC(C1)CC#N
• synonyms: 3-Isoxazolecarboxylicacid,5-(cyanomethyl)-4,5-dihydro-,methylester(9CI)

Description

3-Isoxazolecarboxylicacid,5-(cyanomethyl)-4,5-dihydro-,methylester(9CI) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agrochemicals, and materials science.

Mechanism Of Action

The mechanism of action of 3-Isoxazolecarboxylicacid,5-(cyanomethyl)-4,5-dihydro-,methylester(9CI) is not fully understood. However, it is believed to exert its antitumor and antiviral activities by inhibiting the activity of certain enzymes involved in DNA replication and RNA synthesis.

Biochemical And Physiological Effects

Studies have shown that 3-Isoxazolecarboxylicacid,5-(cyanomethyl)-4,5-dihydro-,methylester(9CI) can induce apoptosis (programmed cell death) in cancer cells. It has also been reported to inhibit the production of pro-inflammatory cytokines, which can contribute to the development and progression of various diseases.

Advantages And Limitations For Lab Experiments

One of the major advantages of using 3-Isoxazolecarboxylicacid,5-(cyanomethyl)-4,5-dihydro-,methylester(9CI) in lab experiments is its high potency and selectivity towards certain enzymes and cell types. However, the compound is relatively unstable and requires careful handling and storage. Additionally, its mechanism of action is not fully understood, which can limit its applicability in certain research areas.

Future Directions

There are several future directions for the research on 3-Isoxazolecarboxylicacid,5-(cyanomethyl)-4,5-dihydro-,methylester(9CI). One area of interest is the development of more stable analogs of the compound that can be used in a wider range of applications. Another direction is the investigation of the compound's potential as a therapeutic agent for various diseases, including cancer and viral infections. Additionally, the compound's mechanism of action needs to be further elucidated to fully understand its potential applications in research and medicine.
In conclusion, 3-Isoxazolecarboxylicacid,5-(cyanomethyl)-4,5-dihydro-,methylester(9CI) is a promising chemical compound with potential applications in various fields, including medicinal chemistry, agrochemicals, and materials science. Its high potency and selectivity towards certain enzymes and cell types make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential applications in research and medicine.

Synthesis Methods

The synthesis of 3-Isoxazolecarboxylicacid,5-(cyanomethyl)-4,5-dihydro-,methylester(9CI) involves the reaction of 2-cyanomethyl-2-oxazoline with ethyl acetoacetate in the presence of a base. The resulting product is then treated with hydrochloric acid to obtain the desired compound. This method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

3-Isoxazolecarboxylicacid,5-(cyanomethyl)-4,5-dihydro-,methylester(9CI) has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit antitumor, antiviral, and antibacterial activities. The compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. It has also been reported to possess potent antiviral activity against HIV-1 and herpes simplex virus.